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molecular formula C14H19NO2 B1316718 Ethyl 2-Anilinocyclopentanecarboxylate CAS No. 101114-33-4

Ethyl 2-Anilinocyclopentanecarboxylate

Cat. No. B1316718
CAS RN: 101114-33-4
M. Wt: 233.31 g/mol
InChI Key: QGPNXJMZTWTKJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07582626B2

Procedure details

A solution of 2-oxo-cyclopentanecarboxylic acid ethyl ester (2.01 g, 12.9 mmol) in ethanol (20 mL) was treated with aniline (0.98 mL, 10.7 mmol), sodium cyanoborohydride (1.48 g, 23.6 mmol), and glacial acetic acid (10 drops) and stirred for 16 h at 50° C. After cooling to 25° C. the solvent was removed in vacuo, the crude material was redissolved in ethyl acetate (100 mL), washed with saturated aqueous sodium bicarbonate solution (100 mL). The aqueous layer was discarded and the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL). The organic layer was discarded, 1.0 M aqueous sodium hydroxide solution (75 mL) was added and the aqueous layer was extracted with ethyl acetate (100 mL). The organic layer was dried over sodium sulfate, filtered and the solvent was removed in vacuo to afford the desired product, 2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester (1.40 g, 6.00 mmol, 56.1%), as a light yellow oil. LC-MS (ESI) calcd for C14H19NO2 233.14, found 234.2 [M+H+].
Name
2-oxo-cyclopentanecarboxylic acid ethyl ester
Quantity
2.01 g
Type
reactant
Reaction Step One
Name
aniline
Quantity
0.98 mL
Type
reactant
Reaction Step One
Name
sodium cyanoborohydride
Quantity
1.48 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
desired product
Name
2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester
Yield
56.1%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][C:7]1=O)=[O:5])[CH3:2].[NH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C([BH3-])#N.[Na+]>C(O)C.C(O)(=O)C>[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][CH:7]1[NH:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)=[O:5])[CH3:2].[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][CH:7]1[NH:12][CH:13]1[CH2:18][CH2:17][CH2:16][CH2:15]1)=[O:5])[CH3:2] |f:2.3|

Inputs

Step One
Name
2-oxo-cyclopentanecarboxylic acid ethyl ester
Quantity
2.01 g
Type
reactant
Smiles
C(C)OC(=O)C1C(CCC1)=O
Name
aniline
Quantity
0.98 mL
Type
reactant
Smiles
NC1=CC=CC=C1
Name
sodium cyanoborohydride
Quantity
1.48 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O
Name
acetic acid
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
stirred for 16 h at 50° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to 25° C. the solvent
CUSTOM
Type
CUSTOM
Details
was removed in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
the crude material was redissolved in ethyl acetate (100 mL)
WASH
Type
WASH
Details
washed with saturated aqueous sodium bicarbonate solution (100 mL)
WASH
Type
WASH
Details
the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL)
ADDITION
Type
ADDITION
Details
1.0 M aqueous sodium hydroxide solution (75 mL) was added
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
Name
desired product
Type
product
Smiles
C(C)OC(=O)C1C(CCC1)NC1=CC=CC=C1
Name
2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C1C(CCC1)NC1CCCC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 6 mmol
AMOUNT: MASS 1.4 g
YIELD: PERCENTYIELD 56.1%
YIELD: CALCULATEDPERCENTYIELD 112.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07582626B2

Procedure details

A solution of 2-oxo-cyclopentanecarboxylic acid ethyl ester (2.01 g, 12.9 mmol) in ethanol (20 mL) was treated with aniline (0.98 mL, 10.7 mmol), sodium cyanoborohydride (1.48 g, 23.6 mmol), and glacial acetic acid (10 drops) and stirred for 16 h at 50° C. After cooling to 25° C. the solvent was removed in vacuo, the crude material was redissolved in ethyl acetate (100 mL), washed with saturated aqueous sodium bicarbonate solution (100 mL). The aqueous layer was discarded and the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL). The organic layer was discarded, 1.0 M aqueous sodium hydroxide solution (75 mL) was added and the aqueous layer was extracted with ethyl acetate (100 mL). The organic layer was dried over sodium sulfate, filtered and the solvent was removed in vacuo to afford the desired product, 2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester (1.40 g, 6.00 mmol, 56.1%), as a light yellow oil. LC-MS (ESI) calcd for C14H19NO2 233.14, found 234.2 [M+H+].
Name
2-oxo-cyclopentanecarboxylic acid ethyl ester
Quantity
2.01 g
Type
reactant
Reaction Step One
Name
aniline
Quantity
0.98 mL
Type
reactant
Reaction Step One
Name
sodium cyanoborohydride
Quantity
1.48 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
20 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
desired product
Name
2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester
Yield
56.1%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][C:7]1=O)=[O:5])[CH3:2].[NH2:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C([BH3-])#N.[Na+]>C(O)C.C(O)(=O)C>[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][CH:7]1[NH:12][C:13]1[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1)=[O:5])[CH3:2].[CH2:1]([O:3][C:4]([CH:6]1[CH2:10][CH2:9][CH2:8][CH:7]1[NH:12][CH:13]1[CH2:18][CH2:17][CH2:16][CH2:15]1)=[O:5])[CH3:2] |f:2.3|

Inputs

Step One
Name
2-oxo-cyclopentanecarboxylic acid ethyl ester
Quantity
2.01 g
Type
reactant
Smiles
C(C)OC(=O)C1C(CCC1)=O
Name
aniline
Quantity
0.98 mL
Type
reactant
Smiles
NC1=CC=CC=C1
Name
sodium cyanoborohydride
Quantity
1.48 g
Type
reactant
Smiles
C(#N)[BH3-].[Na+]
Name
ethanol
Quantity
20 mL
Type
solvent
Smiles
C(C)O
Name
acetic acid
Quantity
0 (± 1) mol
Type
catalyst
Smiles
C(C)(=O)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
stirred for 16 h at 50° C
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling to 25° C. the solvent
CUSTOM
Type
CUSTOM
Details
was removed in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
the crude material was redissolved in ethyl acetate (100 mL)
WASH
Type
WASH
Details
washed with saturated aqueous sodium bicarbonate solution (100 mL)
WASH
Type
WASH
Details
the organic layer was washed with 1.0 M aqueous hydrochloric acid solution (50 mL)
ADDITION
Type
ADDITION
Details
1.0 M aqueous sodium hydroxide solution (75 mL) was added
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with ethyl acetate (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo

Outcomes

Product
Details
Reaction Time
 16 h
Name
desired product
Type
product
Smiles
C(C)OC(=O)C1C(CCC1)NC1=CC=CC=C1
Name
2-cyclopentylamino-cyclopentanecarboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C1C(CCC1)NC1CCCC1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 6 mmol
AMOUNT: MASS 1.4 g
YIELD: PERCENTYIELD 56.1%
YIELD: CALCULATEDPERCENTYIELD 112.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.